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These application notes provide a detailed protocol for the quantitative determination of digoxin
levels in human serum using a competitive radioimmunoassay (RIA). This method is suitable
for monitoring therapeutic drug levels, assessing potential toxicity, and pharmacokinetic
studies.

Principle of the Assay

The radioimmunoassay for digoxin is a competitive binding assay. It relies on the competition
between unlabeled digoxin present in the patient's serum and a fixed amount of radiolabeled
digoxin (e.g., 12°I-digoxin) for a limited number of binding sites on a specific anti-digoxin
antibody. As the concentration of unlabeled digoxin in the serum increases, the amount of
radiolabeled digoxin that can bind to the antibody decreases. By measuring the radioactivity of
the antibody-bound fraction, the concentration of digoxin in the serum can be determined by
comparing it to a standard curve generated with known concentrations of digoxin.[1][2][3]

Materials and Reagents

The following table lists the typical materials and reagents required for a digoxin RIA.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b7971860#bc-rfq
https://www.slideshare.net/slideshow/ria-on-digitalis/220859002
https://tech.snmjournals.org/content/jnmt/1/2/18.full.pdf
https://www.slideshare.net/slideshow/immunoassay-of-digoxin-244207357/244207357
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7971860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Reagent/Material

Description

Digoxin Standards

Serum-based standards with known
concentrations of digoxin (e.g., 0, 0.5, 1.0, 2.0,
4.0, 8.0 ng/mL).[1]

125|-Digoxin (Tracer)

A solution of digoxin labeled with lodine-125.

Anti-Digoxin Antiserum

A solution containing a limited amount of rabbit

anti-digoxin antibodies.[1]

Phosphate Buffered Saline (PBS)

pH 7.4. Used as a diluent and for washing.

Dextran-Coated Charcoal

A suspension used to separate free digoxin from

antibody-bound digoxin.[2]

Patient Serum Samples

Serum collected from patients, with precautions

to avoid hemolysis and lipemia.[4]

Control Sera

Lyophilized serum controls with low, medium,

and high digoxin concentrations.

Polystyrene Test Tubes

12 x 75 mm tubes for the assay.[2]

Pipettes and Pipette Tips

Calibrated micropipettes for accurate liquid

handling.

Centrifuge

Refrigerated centrifuge capable of 2000-3000 x
g.

Gamma Counter

For measuring the radioactivity of 125],

Experimental Protocol

This protocol outlines the steps for performing a radioimmunoassay to measure serum digoxin

levels.

Assay Preparation

» Allow all reagents and patient samples to reach room temperature (20-25°C) before use.
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» Label polystyrene test tubes in duplicate for blanks, standards, controls, and patient
samples.

Assay Procedure

The following table details the steps for the radioimmunoassay procedure.
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Step

Procedure

Volume (pL)

Incubation
Time

Incubation
Temperature
(°C)

Pipette
Standards,
Controls, and
Patient Samples
into the
corresponding

labeled tubes.

50

N/A

N/A

Add 25|-Digoxin
(Tracer) to all

tubes.

10

N/A

N/A

Add Anti-Digoxin
Antiserum to all
tubes except the

blanks.

10

N/A

N/A

Vortex all tubes
gently to mix the

contents.

N/A

N/A

N/A

Incubate the

tubes.

N/A

20-30 minutes[5]

20[5]

Add cold
Dextran-Coated
Charcoal to all

tubes.

500

N/A

N/A

Vortex all tubes
immediately after
adding the
charcoal.

N/A

N/A

N/A

Incubate the
tubes in an ice
bath.

N/A

10 minutes

2-8

© 2026 BenchChem. All rights reserved.

Tech Support


https://inis.iaea.org/records/jnvs1-2zw39
https://inis.iaea.org/records/jnvs1-2zw39
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7971860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Centrifuge the

9 tubes to pellet N/A 15 minutes 2-8

the charcoal.

Immediately
decant the
supernatant into
10 N/A N/A N/A
clean, labeled
tubes for

counting.

Count the
radioactivity in
the supernatant
11 N/A N/A N/A
of each tube for
1 minute using a

gamma counter.

Data Analysis

Calculate the average counts per minute (CPM) for each set of duplicate tubes.
Subtract the average CPM of the blank tubes from the average CPM of all other tubes.

Calculate the percentage of bound radiolabel (%B/Bo) for each standard, control, and sample
using the following formula: %B/Bo = (Net CPM of Standard, Control, or Sample / Net CPM
of Zero Standard) x 100

Plot a standard curve of %B/Bo versus the digoxin concentration of the standards on semi-
log graph paper.

Determine the digoxin concentration of the patient samples and controls by interpolating their
%B/Bo values from the standard curve.

Expected Results

The therapeutic range for digoxin is typically narrow, and serum concentrations can vary

between individuals.[6]
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Status Serum Digoxin Level (ng/mL)
Therapeutic Range 0.5 -2.0[6]
Potentially Toxic > 2.0[6][7]
Arrhythmias in some patients 2.0 - 4.0[6]

Visualizing the Workflow and Principle

The following diagrams illustrate the experimental workflow and the competitive binding

principle of the digoxin radioimmunoassay.

© 2026 BenchChem. All rights reserved.

6/10 Tech Support


https://www.monobind.com/core/media/media.nl?id=1234&c=445858&h=s95nnGZYJIk-x07-OECEeX9qZhxMG_wn0uOvJ0t921uqMusw&_xt=.pdf
https://www.monobind.com/core/media/media.nl?id=1234&c=445858&h=s95nnGZYJIk-x07-OECEeX9qZhxMG_wn0uOvJ0t921uqMusw&_xt=.pdf
https://pubmed.ncbi.nlm.nih.gov/5104858/
https://www.monobind.com/core/media/media.nl?id=1234&c=445858&h=s95nnGZYJIk-x07-OECEeX9qZhxMG_wn0uOvJ0t921uqMusw&_xt=.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7971860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Start: Prepare Reagents and Samples

125]-Digoxin, and Anti-Digoxin Antiserum

Encubate at 20°C for 20-30 minutes)

Gdd Dextran-Coated CharcoaD
Gentrifuge to Separate Bound and Free DigoxiD
(Decant Supernatang

(Count Radioactivity in Gamma Counte)

:

Gnalyze Data and Calculate Concentrations)

(Pipette Standards, Controls, Samples,]

End: Report Results

Click to download full resolution via product page

Caption: Experimental workflow for digoxin radioimmunoassay.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b7971860/docs?utm_src=pdf-body-img#application-notes-radioimmunoassay-for-serum-digoxin-levels
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7971860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

High Serum Digoxin

Digoxin Antibody

Digoxin Antibody

Digoxin Antibody

125]-Digoxin

125]-Digoxin Antibody

q

Low Serum Digoxin

Digoxin Antibody

125]-Digoxin Antibody

125]-Digoxin Antibody

125]-Digoxin Antibody

R

Caption: Principle of competitive binding in digoxin RIA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7971860?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

